Cas no 2034604-47-0 (1-ethyl-4-{7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene-11-carbonyl}piperazine-2,3-dione)

• Product name: 1-ethyl-4-{7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene-11-carbonyl}piperazine-2,3-dione
• CAS No: 2034604-47-0
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 5777079
• PubChem ID: 121019881

1-ethyl-4-{7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene-11-carbonyl}piperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026694811
• 1-ethyl-4-(7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene-11-carbonyl)piperazine-2,3-dione
• 1-ethyl-4-(2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine-2-carbonyl)piperazine-2,3-dione
• F6525-0657
• 2034604-47-0
• 1-ethyl-4-{7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene-11-carbonyl}piperazine-2,3-dione
• ORVGUGFDJWFQMS-UHFFFAOYSA-N
• 2,3-Piperazinedione, 1-ethyl-4-[(1,3,4,7,8,9-hexahydro-2H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazin-2-yl)carbonyl]-

• Inchi： 1S/C16H21N5O3/c1-2-18-6-8-20(15(23)14(18)22)16(24)19-7-9-21-13(10-19)11-4-3-5-12(11)17-21/h2-10H2,1H3
• InChI Key： ORVGUGFDJWFQMS-UHFFFAOYSA-N
• SMILES： O=C(N1C(C(N(CC)CC1)=O)=O)N1CCN2C(C1)=C1C(CCC1)=N2

Computed Properties

• Exact Mass: 331.16443955g/mol
• Monoisotopic Mass: 331.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų
• XLogP3: -0.2

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 516.7±60.0 °C(Predicted)
• pka: 2.57±0.20(Predicted)

Additional information on 1-ethyl-4-{7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene-11-carbonyl}piperazine-2,3-dione

Compound CAS No. 2034604-47-0: 1-Ethyl-4-{7,8,11-Triazatricyclo[6.4.0.0^{2,6}]Dodeca-1,6-Diene-11-Carbonyl}Piperazine-2,3-Dione

The compound with CAS No. 2034604-47-0 is a highly specialized organic molecule known as 1-Ethyl-4-{7,8,11-Triazatricyclo[6.4.0.0^{2,6}]Dodeca-1,6-Diene-11-Carbonyl}Piperazine-2,3-Dione. This molecule is notable for its complex structure and potential applications in advanced chemical research and development.

The piperazine ring at the core of this compound is a well-known six-membered ring containing two nitrogen atoms in a chair conformation. This structure is often found in pharmaceuticals and agrochemicals due to its ability to form hydrogen bonds and interact with biological targets effectively.

The triazatricyclo[6.4.0.0^{2,6}]dodeca system attached to the piperazine ring introduces significant structural complexity and unique electronic properties to the molecule. This system consists of three nitrogen atoms within a tricyclic framework that enhances the compound's stability and reactivity in various chemical environments.

Recent studies have highlighted the potential of this compound in the field of organocatalysis and transition metal-catalyzed reactions due to its ability to act as a versatile ligand or scaffold for catalytic processes.

In terms of synthesis, this compound can be prepared through a multi-step process involving ring-closing metathesis, amidation, and alkylation reactions. The use of Grubbs catalyst in the metathesis step has been particularly effective in constructing the tricyclic framework.

From an analytical standpoint, this compound has been characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

The application of this compound extends into areas such as drug delivery systems, where its unique structure allows for controlled release mechanisms when incorporated into polymer matrices.

Furthermore, research into its photophysical properties has revealed promising results for its use in optoelectronic materials and light-emitting diodes (LEDs) due to its ability to emit light at specific wavelengths under UV excitation.

In conclusion, the compound with CAS No. 2034604-47-0 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple scientific disciplines.